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Compound of Interest

Compound Name: Entellan

Cat. No.: B012768

Application Notes and Protocol: Entellan Mounting
Medium

Introduction

Entellan™ is a rapid, anhydrous mounting medium widely used in microscopy for the
permanent preservation of stained biological specimens.[1] Composed of a solution of
polymers, typically mixed acrylates, dissolved in either xylene or toluene, Entellan™ creates a
durable, transparent film that secures the coverslip to the microscope slide.[1] Its primary
function is to provide a medium with a refractive index closely matching that of glass and the
fixed tissue, thereby minimizing light scattering and enhancing image clarity.[2][3] As a water-
free medium, it is essential that specimens are thoroughly dehydrated and cleared, preferably
with the same solvent used in the Entellan™ formulation, prior to mounting to prevent turbidity.

[11[41[5]
Properties of Entellan Mounting Medium

The physical properties of Entellan are critical for its performance in microscopy. The refractive
index is optimized to be similar to glass, while its viscosity allows for easy application and rapid
drying.
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Value (Xylene- Value (Toluene- L
Property Significance
Based) Based)

Ensures optical clarity
by matching the

Refractive Index (n o
1.490 - 1.500[1] 1.492 - 1.500[4] refractive index of

20/D)
glass (~1.52) and
fixed tissue (~1.53).[2]
Affects handling and
] ) 250 - 600 mPa:s application; lower
Viscosity (at 20°C) 60 - 100 mPa-s[4] ) )
("Entellan new")[6] viscosity allows for

faster spreading.

Standard physical
Density (at 20°C/4°C) 0.94 - 0.96 g/cm3[1][6] 0.925-0.935 g/cm3[4]  characteristic of the
medium.

Allows for rapid

_ _ ~20 minutes at room ~20 minutes at room ,
Setting Time processing and
temperature[1][5] temperature o )

archiving of slides.
Ensures stability and

Storage Temperature 15°C to 25°C[7][8] 15°C to 25°C prevents solvent
evaporation.
Dictates the required

Primary Solvent Xylene[1] Toluene[4] clearing agent for the

specimen.

Experimental Protocol

This protocol outlines the standard procedure for mounting dehydrated biological specimens on
microscope slides using Entellan.

Materials and Equipment
e Entellan™ mounting medium

e Stained and processed microscope slides
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o Coverslips (appropriate size for the specimen)

e Dropper or glass rod

e Fume hood or well-ventilated workspace

o Xylene (for clearing and cleaning)

e Lint-free wipes or cloth

o Personal Protective Equipment (PPE): gloves, safety glasses, lab coat
Step-by-Step Methodology

e Specimen Preparation:

o Ensure the stained specimen on the microscope slide is completely dehydrated through a
graded series of alcohol baths (e.g., 70%, 95%, 100% ethanol).[5][9]

o Following dehydration, clear the specimen using an appropriate intermedium. It is strongly
recommended to use xylene as the final clearing agent to ensure compatibility with the
mounting medium and prevent turbidity.[1]

o Work Environment Setup:

o Perform all steps in a fume hood or a well-ventilated area to minimize inhalation of solvent
fumes.[1][5]

o Place the microscope slide with the cleared specimen on a flat, level surface.
o Application of Entellan:

o Uncap the Entellan bottle and apply one or two drops directly onto the specimen.[1] The
volume should be sufficient to fill the area under the coverslip without creating excessive
overflow.[5]

o Recap the Entellan bottle immediately after use to prevent the solvent from evaporating,
which can cause the medium to become too viscous.[1]
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o Coverslip Placement:

o Holding a clean coverslip at a 45-degree angle, touch one edge to the slide next to the
drop of Entellan.

o Slowly and gently lower the coverslip onto the slide, allowing the Entellan to spread
evenly and displace the air. This technique helps to prevent the formation of air bubbles.[5]

e Drying and Curing:

o Leave the slide in a horizontal position at room temperature (20°C) for approximately 20-
30 minutes to allow the medium to set.[1][5]

e Cleaning and Archiving:

o Once the medium has hardened, any excess Entellan can be carefully removed from the
edges of the coverslip using a lint-free cloth or wipe lightly moistened with xylene.[1]

o The prepared slide is now ready for microscopic examination and long-term storage.

Workflow Diagram

Pre-Mounting Mounting Procedure (in Fume Hood) Finalization

1. Dehydrate Specimen 6. Clean Slide

2. Clear Specimen L . 4. Place Coverslip
(Graded Alcohol Series) i

5. Dry & Cure 1Y
(Final step with Xylene) -2 drops on specimen) (Lower at an angle to avoid air bubbles) (Horizontal position for ~20 mins) (Remove excess with Xylene)

Click to download full resolution via product page
Caption: Workflow for permanent mounting of microscope slides using Entellan.
Safety Precautions

Entellan and its solvents (xylene/toluene) are hazardous materials. Always adhere to
laboratory safety guidelines.
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o Flammability: Entellan is a flammabile liquid. Keep it away from heat, sparks, and open
flames.[8]

« Inhalation: Vapors may cause drowsiness or dizziness. Always work in a fume hood or
ensure adequate ventilation.[7][8]

» Contact: Causes skin irritation. Avoid contact with skin and eyes. In case of contact, wash
the affected area with plenty of water.[7][8]

e Handling: Do not handle until all safety precautions have been read and understood.[8]

o Storage: Store the container tightly closed in a well-ventilated place at the recommended
temperature (15-25°C).[8]

o SDS: Always consult the product's Material Safety Data Sheet (MSDS) for complete safety
information before use.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 11. MSDS - 107961 - Merck [merckmillipore.com]

» To cite this document: BenchChem. [Step-by-step protocol for using Entellan mounting
medium.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012768#step-by-step-protocol-for-using-entellan-
mounting-medium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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